![molecular formula C21H16N2O2S B2738977 N-(4-(5-methylfuran-2-yl)thiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide CAS No. 476642-51-0](/img/structure/B2738977.png)
N-(4-(5-methylfuran-2-yl)thiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide
Description
N-(4-(5-methylfuran-2-yl)thiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide, also known as MTFMT, is a chemical compound that belongs to the family of thiazole-based molecules. MTFMT has gained significant attention in recent years due to its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology.
Scientific Research Applications
Metal-Catalyzed Reactions
The compound’s structure features a thiazole ring and a biphenyl moiety, which contribute to its chelating properties. Researchers have explored its potential as a ligand in metal-catalyzed reactions. For instance, it has been tested in the Ni-catalyzed dimerization of benzyl bromide .
Organic Synthesis
Due to its accessible synthesis from 2-acetylpyridine and 5-methylfurfural, this compound offers greener synthetic pathways. Biomass-derived aldehydes like 5-methylfurfural allow for sustainable and renewable starting materials. Researchers have used furfural derivatives, including 5-methylfurfural, to prepare functionalized terpyridine compounds .
Photovoltaic Devices
Terpyridines and their complexes find applications in photovoltaic devices. Their ability to form complexes with various metals makes them useful in designing efficient solar cells and related technologies .
Sensors
The chelating properties of terpyridines make them suitable for sensor applications. Researchers have explored their use in detecting specific metal ions or other analytes. The compound’s unique structure could contribute to sensor development .
Medicinal Chemistry
While specific studies on this compound’s medicinal properties are limited, its structural features suggest potential applications in drug design. Researchers may investigate its interactions with biological targets or use it as a scaffold for developing new therapeutic agents .
Metal-Organic Frameworks (MOFs)
Terpyridines play a crucial role in constructing MOFs. These porous materials find applications in gas storage, separation, and catalysis. The compound’s chelating ability could contribute to MOF stability and selectivity .
properties
IUPAC Name |
N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-4-phenylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N2O2S/c1-14-7-12-19(25-14)18-13-26-21(22-18)23-20(24)17-10-8-16(9-11-17)15-5-3-2-4-6-15/h2-13H,1H3,(H,22,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVTLQYLBIYMCDX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(5-methylfuran-2-yl)thiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide | |
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